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Compound of Interest

Compound Name: ZINC000003015356

Cat. No.: B2820085

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical guidance for the
handling and disposal of ZINC000003015356, identified as 1,3-Diphenylguanidine (CAS No.
102-06-7). Adherence to these procedures is critical for ensuring laboratory safety and
minimizing risk.

Hazard Identification and Quantitative Data

1,3-Diphenylguanidine is a white to cream-colored crystalline powder.[1][2][3] It is classified as
toxic if swallowed, causes skin and serious eye irritation, may cause respiratory irritation, and is
suspected of damaging fertility.[4][5][6] It is also toxic to aquatic life with long-lasting effects.[4]

[5]
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Hazard Classification GHS Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed[4][5]

H315: Causes skin irritation[4]
[5]

Skin Corrosion/Irritation Category 2

H319: Causes serious eye

Serious Eye Damage/Irritation Category 2 o
irritation[4][5]

H361f: Suspected of damaging

Reproductive Toxicit Category 2
P Y gor fertility[4][5]

. - H335: May cause respiratory
Specific Target Organ Toxicity Category 3

irritation[4][5]
Hazardous to the Aquatic ) H411: Toxic to aquatic life with
i Chronic 2 .
Environment long lasting effects[4][5]

LD50 Data:

Oral, rat: 323 mg/kg[7]

Oral, mouse: 150 mg/kg[7]

Oral, rabbit: 250 mg/kg[7]

Skin, rabbit: >794 mg/kg[7]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE requirements is mandatory when handling 1,3-
Diphenylguanidine.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1] If splashing is possible, safety glasses and chemical goggles
should be worn.[7]
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o Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[1] Impervious
gloves are recommended.[8] Wear appropriate protective clothing to prevent skin exposure.
[1] A complete suit protecting against chemicals is advised.[5]

» Respiratory Protection: A respiratory protection program that meets OSHA's 29 CFR
1910.134 and ANSI Z88.2 requirements or European Standard EN 149 must be followed
whenever workplace conditions warrant a respirator's use.[1] Use a NIOSH-approved half-
face respirator with an organic vapor/acid gas cartridge and a dust/mist filter when weighing
and diluting the neat chemical.[3][9] A P2 filter respirator is recommended for harmful
particles.[2]

Operational Plan: Step-by-Step Handling and
Disposal

3.1. Receiving and Storage
 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances such as oxidizers and strong acids.[1][8] The storage area should
be separated from food and feedstuffs.[2] Protect from moisture.[8][9]

3.2. Handling and Use

o Ventilation: Use only in a well-ventilated area.[1] Employ local and general ventilation to
minimize dust generation and accumulation.[4]

» Dispensing:
o Wear all required PPE as specified in Section 2.
o Minimize the creation of dust.
o Ground/bond container and receiving equipment to prevent static discharge.[4]

o General Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in
work areas.[4] Remove contaminated clothing and protective equipment before entering
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eating areas.[4]
3.3. Spill Management
e Immediate Actions:
o Remove all sources of ignition.[9]
o Evacuate personnel from the affected area.
e Containment and Cleanup:
o For small spills, dampen the solid material with 60-70% ethanol to prevent dusting.[9]

o Sweep up the dampened material and place it into a suitable, closed container for
disposal.[1][7][9]

o Use absorbent paper dampened with 60-70% ethanol to clean up any remaining material.

[9]

o Solvent wash all contaminated surfaces with 60-70% ethanol, followed by washing with a
soap and water solution.[9]

o Reporting: Report all spills to the appropriate environmental health and safety personnel.
3.4. Disposal Plan

o Waste Characterization: Dispose of contents and container in accordance with all federal,
state, and local regulations.

o Disposal Method: Offer surplus and non-recyclable solutions to a licensed disposal company.
[5] Dissolving or mixing the material with a combustible solvent and burning in a chemical
incinerator with an afterburner and scrubber is a recommended method.[5] Do not allow the
chemical to enter drains.[2][5]

Experimental Workflow Diagram
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The following diagram outlines the standard operating procedure for the safe handling of 1,3-
Diphenylguanidine.

Preparation

Don Appropriate PPE

Prepare Well-Ventilated Work Area

Handling

Retrieve from Storage

—————————————— Weigh/Dispense

Emergeniy

Spill Occurs Perform Experiment

Cleanup & Disposal

Follow Spill Management Protocol Decontaminate Work Area

:

Segregate Waste

:

Dispose via Licensed Contractor
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Caption: Workflow for Safe Handling of 1,3-Diphenylguanidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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